Cas no 2224534-15-8 (3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride)

• Product Name: 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride
• CAS No: 2224534-15-8
• MF: C₁₂H₁₁FN₂O₄S₂
• MW: 330.355143785477
• CID: 5445780
• PubChem ID: 132374722
• Update Time: 2025-10-28

3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z3488523591
• 3-[4-(methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride
• 2224534-15-8
• EN300-26601883
• AKOS033750825
• 3-[[4-(Methoxymethyl)-1,3-thiazole-5-carbonyl]amino]benzenesulfonyl fluoride
• 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride

• Inchi： 1S/C12H11FN2O4S2/c1-19-6-10-11(20-7-14-10)12(16)15-8-3-2-4-9(5-8)21(13,17)18/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： IARVUGPIRMQTAP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)NC(C1=C(COC)N=CS1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 330.01442735g/mol
• Monoisotopic Mass: 330.01442735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride

Introduction to 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride (CAS No. 2224534-15-8)

3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride, with the CAS number 2224534-15-8, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl fluoride moiety and a thiazole ring functionalized with a methoxymethyl group. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The sulfonyl fluoride functional group in 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride is particularly noteworthy due to its reactivity and versatility. Sulfonyl fluorides are known for their ability to participate in various chemical reactions, such as nucleophilic substitution and hydrolysis, making them valuable intermediates in synthetic pathways. Additionally, the presence of this functional group can influence the pharmacological properties of the compound, including its solubility, stability, and biological activity.

The thiazole ring in 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride is another key structural feature that contributes to its biological significance. Thiazoles are heterocyclic compounds that are widely found in natural products and synthetic molecules with diverse biological activities. The methoxymethyl substitution on the thiazole ring can modulate the compound's electronic properties and steric hindrance, which can affect its binding affinity to biological targets.

Recent studies have highlighted the potential of 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent inhibitory activity against specific enzymes involved in disease pathways. These findings suggest that 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride could be a promising lead compound for the development of new drugs targeting these enzymes.

In the context of drug discovery, the synthesis and characterization of 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride have been extensively studied. Various synthetic routes have been developed to efficiently produce this compound with high purity and yield. One common approach involves the reaction of a suitable aryl sulfonyl chloride with an amine derivative containing the thiazole moiety. The resulting intermediate is then treated with a fluorinating agent to introduce the sulfonyl fluoride functionality.

The physical and chemical properties of 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride have also been well-documented. It is typically a white crystalline solid with a melting point ranging from 90°C to 95°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various biological assays and drug screening protocols.

In terms of safety and handling, it is important to note that while 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride is not classified as a hazardous material or controlled substance, appropriate precautions should be taken during its handling and storage. This includes using personal protective equipment (PPE) such as gloves and safety goggles, as well as working in a well-ventilated area or fume hood.

The potential applications of 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride extend beyond its use as a lead compound for drug development. It can also serve as an important intermediate in the synthesis of other biologically active molecules. For example, it can be used as a building block for constructing more complex molecular architectures with enhanced pharmacological properties.

In conclusion, 3-[4-(Methoxymethyl)-1,3-thiazole-5-amido]benzene-1-sulfonyl fluoride (CAS No. 2224534-15-8) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development. As research continues to advance in this field, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.